Cas no 2229279-58-5 (1-3-(difluoromethoxy)-4-methylphenyl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-3-(difluoromethoxy)-4-methylphenyl-2,2,2-trifluoroethan-1-one
• CAS No: 2229279-58-5
• MF: C₁₀H₇F₅O₂
• MW: 254.153400659561
• CID: 6465696
• PubChem ID: 165633736
• Update Time: 2025-11-01

1-3-(difluoromethoxy)-4-methylphenyl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(difluoromethoxy)-4-methylphenyl-2,2,2-trifluoroethan-1-one
• 2229279-58-5
• EN300-1964092
• 1-[3-(difluoromethoxy)-4-methylphenyl]-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C10H7F5O2/c1-5-2-3-6(8(16)10(13,14)15)4-7(5)17-9(11)12/h2-4,9H,1H3
• InChI Key： GSSPNTYNKFIOFM-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C)=C(C=1)OC(F)F)=O)(F)F

Computed Properties

• Exact Mass: 254.03662027g/mol
• Monoisotopic Mass: 254.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-3-(difluoromethoxy)-4-methylphenyl-2,2,2-trifluoroethan-1-one

1-3-(Difluoromethoxy)-4-Methylphenyl-2,2,2-Trifluoroethan-1-one: A Comprehensive Overview

1-3-(Difluoromethoxy)-4-methylphenyl-2,2,2-trifluoroethan-1-one (CAS No. 2229279-58-5) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and chemical synthesis. In this article, we will delve into the properties, synthesis methods, and recent research findings related to this compound.

Structural Properties

The molecular structure of 1-3-(difluoromethoxy)-4-methylphenyl-2,2,2-trifluoroethan-1-one is notable for its combination of fluorine atoms and a difluoromethoxy group. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The difluoromethoxy group (OCHF₂) is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. Additionally, the trifluoroethyl ketone moiety (CF₃C(O)−) contributes to the overall hydrophobicity and lipophilicity of the molecule.

Synthesis Methods

The synthesis of 1-3-(difluoromethoxy)-4-methylphenyl-2,2,2-trifluoroethan-1-one has been explored through various routes. One common method involves the reaction of 3-(difluoromethoxy)-4-methylbenzaldehyde with trifluoroacetyl chloride in the presence of a base such as pyridine. This reaction typically proceeds via a Friedel-Crafts acylation mechanism, resulting in the formation of the desired ketone product. Another approach involves the use of transition metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling reactions, which can provide high yields and regioselectivity.

Applications in Drug Development

1-3-(Difluoromethoxy)-4-methylphenyl-2,2,2-trifluoroethan-1-one has shown promise in drug development due to its potential as a lead compound for various therapeutic targets. Recent studies have focused on its use as an inhibitor of specific enzymes involved in metabolic pathways. For example, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against a key enzyme in cancer cell metabolism. This finding suggests that it could be further developed into a novel anticancer agent.

Biological Activity and Mechanism of Action

The biological activity of 1-3-(difluoromethoxy)-4-methylphenyl-2,2,2-trifluoroethan-1-one has been extensively studied to understand its mechanism of action. In vitro studies have shown that it can effectively inhibit the activity of specific enzymes by binding to their active sites. This binding disrupts the catalytic function of the enzymes, leading to a reduction in their activity. Additionally, computational studies using molecular docking techniques have provided insights into the specific interactions between the compound and its target enzymes.

Pharmacokinetic Properties

The pharmacokinetic properties of 1-3-(difluoromethoxy)-4-methylphenyl-2,2,2-trifluoroethan-1-one are crucial for its potential use as a therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows for good membrane permeability and bioavailability. Furthermore, it has been found to have a relatively long half-life in vivo, which could be advantageous for sustained therapeutic effects.

Toxicity and Safety Profile

Evaluating the toxicity and safety profile of any potential drug candidate is essential for its successful development. Preclinical studies on 1-3-(difluoromethoxy)-4-methylphenyl-2,2,2-trifluoroethan-1-one have indicated that it has low toxicity at therapeutic doses. These studies have involved both in vitro assays using cell lines and in vivo animal models. The results suggest that it is well-tolerated and does not exhibit significant adverse effects at relevant concentrations.

Current Research Trends and Future Prospects

The ongoing research on 1-3-(difluoromethoxy)-4-methylphenyl-2,2,2-trifluoroethan-1-one is focused on optimizing its structure to enhance its therapeutic potential while minimizing any potential side effects. One area of interest is the modification of the difluoromethoxy group to improve solubility and stability. Additionally, efforts are being made to develop prodrugs that can enhance delivery to specific tissues or cells.

In conclusion, 1-3-(difluoromethoxy)-4-methylphenyl-2,2,2-trifluoroethan-1-one (CAS No. 2229279-58-5) is a promising compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses.